Cas no 149607-81-8 (Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester)

Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester structure
149607-81-8 structure
Product Name:Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester
CAS No:149607-81-8
MF:C36H66O10
MW:658.903253078461
CID:100159
PubChem ID:5214727
Update Time:2025-04-18

Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester
    • bis(3-dodecanoyloxy-2-hydroxypropyl) hexanedioate
    • WM-3
    • BIS(3-DODECANOYLOXY-2-HYDROXYPROPYL) ADIPATE
    • Bis[3-(dodecanoyloxy)-2-hydroxypropyl] hexanedioate
    • DTXSID50410519
    • 149607-81-8
    • Inchi: 1S/C36H66O10/c1-3-5-7-9-11-13-15-17-19-23-33(39)43-27-31(37)29-45-35(41)25-21-22-26-36(42)46-30-32(38)28-44-34(40)24-20-18-16-14-12-10-8-6-4-2/h31-32,37-38H,3-30H2,1-2H3
    • InChI Key: KNXCRXVEYZHQEA-UHFFFAOYSA-N
    • SMILES: O(CC(COC(CCCCC(=O)OCC(COC(CCCCCCCCCCC)=O)O)=O)O)C(CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 658.46578
  • Monoisotopic Mass: 658.46559830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 37
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • PSA: 145.66

Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester Security Information

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